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Performance Comparison of NPB and Spiro-TTB

The following table summarizes key performance data for NPB and Spiro-TTB Hole Transport Layers

(HTLs) in various optoelectronic devices, based on the gathered literature.

Hole Transport
Material

Device
Type

Key Performance
Metrics

Notable Characteristics &
Experimental Context

| NPB (N,N'-di(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-diamine) [1] [2] | Perovskite Solar Cell (PSC)

[2] | PCE: 13.1% (opaque substrate); 14.9% (bottom illumination) [2] | • Negligible parasitic absorption. •

Thermally evaporated, undoped thin films (7-10 nm) [2]. | | | Organic Light-Emitting Diode (OLED) [1] |

Conductivity: ~4x10⁻⁴ S cm⁻¹ (maintained after UV treatment) [1] | • Stable conductivity under UV

irradiation. • Used in a p-doped state (e.g., with NDP9) [1]. | | Spiro-TTB (2,2',7,7'-Tetra(N,N-di-p-

tolyl)amino-9,9-spirobifluorene) [3] [1] | OLED (Red) [3] | Max. EQE: 39.6% [3] | • Deeper HOMO level

(~5.25 eV) than Spiro-OMeTAD, potentially leading to greater VOC [3]. | | | OLED (Green) [3] | Max. Power

Efficiency: 77.0 lm W⁻¹ [3] | • Commonly used as a p-doped HTL (e.g., with F6-TCNNQ) [3]. | | | General

HTL Material [1] | Conductivity: Stable under extended UV exposure [1] | • Robust electrical properties

under UV light, similar to NPB [1]. |
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Experimental Protocols from the Literature

To support the reproducibility of the data, here are the methodologies for key experiments cited in the table.

Protocol 1: Fabrication and Evaluation of NPB in Perovskite Solar Cells [2]

Substrate Preparation: Pre-patterned ITO glass substrates are cleaned via sonication in

acetone and isopropanol, followed by UV-ozone treatment.
Electrode Deposition: A 120 nm thick Au bottom electrode is thermally evaporated onto the

ITO glass at a rate of 1 Å/s.
Interlayer Deposition: A 10 nm thick MoO₃ layer is thermally evaporated (0.5 Å/s) onto the Au

electrode.
ETL and Passivation: A SnO₂ electron transport layer is spin-coated and annealed at 150°C. It

is then passivated with a ~1 nm PCBM layer.
Perovskite Deposition: A FA₀.₆₆MA₀.₃₄PbI₂.₈₅Br₀.₁₅ perovskite layer is deposited via spin-

coating in a nitrogen-filled glovebox.
HTL Deposition: A thin (7-10 nm), undoped NPB layer is deposited via thermal evaporation

under high vacuum (~5 × 10⁻⁷ mbar).
Top Electrode Deposition: A transparent MoO₃/thin-Au/ZnS top electrode is deposited via

thermal evaporation.
Characterization: Current-density-voltage (J-V) measurements are performed under simulated

sunlight to determine PCE, VOC, JSC, and FF.

Protocol 2: UV-Irradiation Treatment for Thickness Tuning [1]

Film Deposition: Thin films of NPB, Spiro-TTB, and other organic materials are deposited on
substrates via physical vapor deposition.

UV Treatment: The samples are placed in an ambient atmosphere and irradiated with a UVC
amalgam lamp. The irradiation time is controlled to achieve the desired level of thinning.

Thickness Monitoring: The thickness reduction is characterized in real-time using
spectroscopic ellipsometry or inferred from shifts in the resonance peak of a metal-organic-

metal optical cavity.
Conductivity Measurement: The conductivity of the HTLs before and after UV treatment is

measured to ensure electrical functionality is maintained. This is done using a lateral
conductivity configuration.

Diagram: UV Treatment Workflow for Organic HTLs
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The following diagram, generated with Graphviz, illustrates the experimental workflow for the UV-induced

thinning process described in the literature [1].

Diagram 1: Workflow for UV-induced fine-tuning of organic HTLs.

Key Insights for Researchers

Material Selection Trade-offs: The data suggests a trade-off where NPB excels in optical
transparency for solar cells, minimizing parasitic absorption [2], while Spiro-TTB demonstrates
high efficiency in complex OLED device architectures [3].
Novel Post-Processing Technique: The UV irradiation method is a significant finding. It enables

precise, post-deposition nanoscale tuning of HTL thickness without compromising conductivity, which
is valuable for correcting fabrication inhomogeneities and optimizing optical cavities [1].

Addressing the Information Gap: While a direct "Spiro-NPB" comparison wasn't found, the data on
NPB and Spiro-TTB provides a strong foundation for evaluation. Future searches could focus on

specific device types like "perovskite solar cells" or "OLEDs" to find more targeted comparisons.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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